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Compound of Interest

Compound Name: 1,7-Dibromoheptane

Cat. No.: B124887

An In-Depth Technical Guide to 1,7-Dibromoheptane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 1,7-dibromoheptane, a key bifunctional alkylating agent used in various synthetic
applications, including the synthesis of polymers and other organic intermediates.

Physicochemical and Identification Data

The core quantitative and identifying data for 1,7-dibromoheptane are summarized in the table
below for ease of reference and comparison.
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Property Value Reference
Molecular Formula C7H14Br2 [1112113114]
Linear Formula Br(CHz2)7Br [31[5]
Molecular Weight 257.99 g/mol [21[31[4][5]
CAS Registry Number 4549-31-9 [L1121[31[4115]

IUPAC Name 1,7-dibromoheptane [2]
Heptamethylene dibromide,

Synonyms ] [1112]14]
Dibromo-1,7 heptane

Appearance Liquid [5]

Density 1.51 g/mL at 25 °C [5]

Boiling Point 255 °C [5]

Refractive Index n20/D 1.503 [5]

InChl

1S/C7H14Br2/c8-6-4-2-1-3-5-
7-9/h1-7H2

[1](21[5]

InChlKey

LVWSZGCVEZRFBT-
UHFFFAOYSA-N

[1](21[5]

Experimental Protocols

1,7-Dibromoheptane is a chemical reagent and building block. As such, it does not have

intrinsic experimental protocols. Instead, it is utilized within protocols for the synthesis of more

complex molecules. For instance, it has been used in the synthesis of random thermotropic

liquid crystalline copolyethers and ternary copolyethers.[5] Detailed experimental

methodologies are specific to each reaction and would be found in the primary literature

describing such syntheses. Researchers should consult scientific databases and peer-

reviewed journals for specific protocols detailing the use of 1,7-dibromoheptane as a reactant,

including reaction conditions, stoichiometry, and purification methods.

Logical Relationship Diagram
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The following diagram illustrates the core relationships between the primary identifiers and
chemical formulas of 1,7-dibromoheptane.

1,7-Dibromoheptane

Molecular Formula Linear Formula Molecular Weight CAS Number
C7H14Br2 Br(CH2)7Br 257.99 g/mol 4549-31-9

Click to download full resolution via product page

Caption: Logical map of 1,7-dibromoheptane’s core identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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